Cas no 2172280-78-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• CAS No: 2172280-78-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6378778
• PubChem ID: 165544447
• Update Time: 2025-05-20

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• 2172280-78-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-fluorobenzoic acid
• EN300-1517734

• Inchi： 1S/C27H25FN2O5/c1-2-17(14-25(31)30-24-13-16(28)11-12-22(24)26(32)33)29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,17,23H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CLHKXRXBABSMGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid (CAS No. 2172280-78-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid (CAS No. 2172280-78-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a fluorinated aromatic ring. These structural elements endow the compound with a range of potential applications in drug development and chemical synthesis.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group, making it an ideal candidate for use in solid-phase peptide synthesis (SPPS) and other synthetic protocols.

The presence of the pentanamido moiety in the structure suggests that this compound may have potential as a building block for larger peptides or peptidomimetics. The amide bond formation is a key step in peptide synthesis, and the pentanamido group provides a flexible linkage that can be tailored to meet specific synthetic requirements. Additionally, the amide bond can contribute to the overall stability and solubility of the final product, which are important considerations in drug design.

The 4-fluorobenzoic acid component of the molecule adds another layer of complexity and functionality. Fluorine atoms are known to influence the electronic properties of molecules, often leading to enhanced binding affinity and selectivity. In pharmaceutical research, fluorinated compounds are frequently explored for their potential to improve drug efficacy and pharmacokinetic properties. The 4-fluorobenzoic acid moiety may therefore play a critical role in modulating the biological activity of this compound.

Recent studies have highlighted the importance of fluorinated compounds in various therapeutic areas, including cancer treatment, anti-inflammatory drugs, and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that fluorinated derivatives of certain compounds exhibited improved potency and reduced toxicity compared to their non-fluorinated counterparts. This finding underscores the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid as a lead compound for further optimization and development.

In addition to its potential applications in drug discovery, this compound may also find use in other areas of chemical research. For example, it could serve as a valuable intermediate in the synthesis of more complex molecules or as a reagent in organic transformations. The versatility of this compound is further enhanced by its ability to undergo various chemical modifications, such as deprotection, substitution, and coupling reactions.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid typically involves multiple steps, including the formation of the Fmoc protecting group, coupling reactions to introduce the pentanamido moiety, and functionalization of the benzoic acid component. Each step requires careful optimization to ensure high yields and purity levels. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline these processes and improve overall efficiency.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid (CAS No. 2172280-78-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for use in peptide synthesis, drug development, and other chemical applications. Ongoing research continues to explore its properties and applications, paving the way for new advancements in these fields.